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molecular formula C7H8N2O3 B1601110 Methyl 6-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylate CAS No. 77168-84-4

Methyl 6-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylate

Cat. No. B1601110
CAS RN: 77168-84-4
M. Wt: 168.15 g/mol
InChI Key: JCMZXOQWHTZUFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05811428

Procedure details

To a solution of methyl 4,5-dihydro-6-methyl-5-oxo-2-pyrazine carboxylate (M. Mano, T. Seo, K. Imai, Chem. Pharm. Bull 10:3057-3063, 1980) in DMF (20 mL) was added POCl3 (20 mL). The reaction was refluxed for 0.5 h and then poured into ice. The aqueous layer was extracted with CHCl3 dried (MgSO4) and concentrated. The residue was chromatographed (SiO2, CHCl3) to provide the title compound (2.34 g, 52% yield); m.p. 49°-50° C.
Name
methyl 4,5-dihydro-6-methyl-5-oxo-2-pyrazine carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
POCl3
Quantity
20 mL
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
52%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:3](=O)[NH:4][CH:5]=[C:6]([C:8]([O:10][CH3:11])=[O:9])[N:7]=1.O=P(Cl)(Cl)[Cl:15]>CN(C=O)C>[Cl:15][C:3]1[N:4]=[CH:5][C:6]([C:8]([O:10][CH3:11])=[O:9])=[N:7][C:2]=1[CH3:1]

Inputs

Step One
Name
methyl 4,5-dihydro-6-methyl-5-oxo-2-pyrazine carboxylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC=1C(NC=C(N1)C(=O)OC)=O
Name
POCl3
Quantity
20 mL
Type
reactant
Smiles
O=P(Cl)(Cl)Cl
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was refluxed for 0.5 h
Duration
0.5 h
ADDITION
Type
ADDITION
Details
poured into ice
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with CHCl3
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed (SiO2, CHCl3)

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1N=CC(=NC1C)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2.34 g
YIELD: PERCENTYIELD 52%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.